Cas no 260969-02-6 (Methyl 3-(3-iodophenyl)-3-oxopropanoate)
260969-02-6 structure
Product Name:Methyl 3-(3-iodophenyl)-3-oxopropanoate
CAS No:260969-02-6
MF:C10H9IO3
MW:304.081135511398
CID:1425116
PubChem ID:2759371
Update Time:2025-04-20
Methyl 3-(3-iodophenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(3-iodophenyl)-3-oxopropanoate
- 3-(3-IODO-PHENYL)-3-OXO-PROPIONIC ACID METHYLESTER
- 3-(3-Iodo-phenyl)-3-oxo-propionic acid methyl ester
- methyl3-(3-iodophenyl)-3-oxopropanoate
- 260969-02-6
-
- MDL: MFCD03424776
- Inchi: 1S/C10H9IO3/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7/h2-5H,6H2,1H3
- InChI Key: KWKDVTLCPLPCLT-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)C(CC(=O)OC)=O
Computed Properties
- Exact Mass: 303.95964g/mol
- Monoisotopic Mass: 303.95964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 339.7±22.0 °C at 760 mmHg
- Flash Point: 159.3±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 3-(3-iodophenyl)-3-oxopropanoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-(3-iodophenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117185-5g |
Methyl 3-(3-iodophenyl)-3-oxopropanoate |
260969-02-6 | 95% | 5g |
$781.22 | 2023-09-02 | |
| Alichem | A019117185-10g |
Methyl 3-(3-iodophenyl)-3-oxopropanoate |
260969-02-6 | 95% | 10g |
$984.90 | 2023-09-02 | |
| Alichem | A019117185-25g |
Methyl 3-(3-iodophenyl)-3-oxopropanoate |
260969-02-6 | 95% | 25g |
$1672.32 | 2023-09-02 | |
| Fluorochem | 014794-1g |
3-(3-Iodo-phenyl)-3-oxo-propionic acid methylester |
260969-02-6 | 1g |
£256.00 | 2022-03-01 | ||
| Crysdot LLC | CD12090626-1g |
Methyl 3-(3-iodophenyl)-3-oxopropanoate |
260969-02-6 | 95+% | 1g |
$312 | 2024-07-24 |
Methyl 3-(3-iodophenyl)-3-oxopropanoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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